Cas no 485815-59-6 (Antibiotic TPU-0037-A)

• Product Name: Antibiotic TPU-0037-A
• CAS No: 485815-59-6
• MF: C₄₆H₇₂N₄O₁₀
• MW: 841.084693908691
• CID: 1066741
• Update Time: 2025-05-26

Antibiotic TPU-0037-A Chemical and Physical Properties

Names and Identifiers

• ANTIBIOTIC TPU-0037-A
• TPU-0037A
• 2-[(4E,8E,12E,16E)-21-[1-[(E)-(2,4-Dioxopyrrolidin-3-ylidene)-hydroxymethyl]-5,6-dihydroxy-1,3-dimet
• Antibiotic TPU-0037-A

• Inchi： 1S/C46H72N4O10/c1-26(37(54)13-7-11-31(51)10-6-12-33(53)24-30-9-8-22-50(30)45(47)48)14-17-32(52)18-15-27(2)41(57)28(3)16-19-35-29(4)23-34-36(20-21-38(55)42(34)58)46(35,5)43(59)40-39(56)25-49-44(40)60/h6-7,10,13-15,17,23,26,28,30-38,41-42,51-55,57-59H,8-9,11-12,16,18-22,24-25H2,1-5H3,(H3,47,48)(H,49,60)/b10-6+,13-7+,17-14+,27-15+,43-40+
• InChI Key： UXOJELXNKQYYOV-HTIPQZHASA-N
• SMILES： OC1C(CCC2C1C=C(C)C(CCC(C)C(/C(=C/CC(/C=C/C(C)C(/C=C/CC(/C=C/CC(CC1CCCN1C(=N)N)O)O)O)O)/C)O)C2(/C(=C1\C(NCC\1=O)=O)/O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 60
• Rotatable Bond Count: 20
• Complexity: 1690
• Topological Polar Surface Area: 261

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on Antibiotic TPU-0037-A

Antibiotic TPU-0037-A (CAS No. 485815-59-6): A Novel Antibacterial Agent

Antibiotic TPU-0037-A, identified by the Chemical Abstracts Service (CAS) number 485815-59-6, represents a significant advancement in the field of antibacterial agents. This compound has garnered considerable attention due to its unique chemical structure and promising pharmacological properties, making it a potential candidate for the treatment of various bacterial infections.

The development of TPU-0037-A is a testament to the ongoing efforts in the pharmaceutical industry to combat the growing threat of antibiotic resistance. Recent studies have highlighted the efficacy of this compound against a broad spectrum of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum activity is attributed to its novel mechanism of action, which involves disrupting bacterial cell wall synthesis and inhibiting protein synthesis, thereby preventing bacterial replication and survival.

In preclinical studies, TPU-0037-A has demonstrated excellent in vitro and in vivo activity. It has shown potent bactericidal effects against common pathogens such as Staphylococcus aureus, Pseudomonas aeruginosa, and Klebsiella pneumoniae. Moreover, its low cytotoxicity profile and favorable pharmacokinetic properties make it a promising candidate for further clinical development.

The chemical structure of TPU-0037-A is characterized by a complex arrangement of functional groups that contribute to its unique biological activity. The compound features a core scaffold with multiple substituents that enhance its binding affinity to bacterial targets. This structural complexity also confers resistance to common resistance mechanisms, such as efflux pumps and target site modifications.

Clinical trials are currently underway to evaluate the safety and efficacy of TPU-0037-A in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which are designed to assess the compound's efficacy in treating specific bacterial infections.

In addition to its antibacterial properties, TPU-0037-A has shown potential synergistic effects when used in combination with other antibiotics. This synergistic activity can enhance the overall therapeutic effect and reduce the likelihood of resistance development. Ongoing research is focused on optimizing combination therapies to maximize clinical outcomes.

The development of new antibiotics like TPU-0037-A is crucial in addressing the global health challenge posed by antibiotic-resistant bacteria. The World Health Organization (WHO) has identified antibiotic resistance as one of the top threats to global health, food security, and development. By providing a new tool in the arsenal against resistant bacteria, TPU-0037-A has the potential to save countless lives and improve patient outcomes.

In conclusion, Antibiotic TPU-0037-A (CAS No. 485815-59-6) represents a significant step forward in the fight against bacterial infections. Its unique mechanism of action, broad-spectrum activity, and favorable safety profile make it an exciting candidate for further clinical development. As research continues, it is hoped that this compound will play a vital role in combating antibiotic resistance and improving patient care.